Cas no 2168972-61-8 (2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide)

• Product Name: 2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide
• CAS No: 2168972-61-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5800024
• PubChem ID: 165743371
• Update Time: 2025-05-25

2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide
• 2168972-61-8
• EN300-1270082

• Inchi： 1S/C7H9N3O2/c1-8-7(12)4-5-9-3-2-6(11)10-5/h2-3H,4H2,1H3,(H,8,12)(H,9,10,11)
• InChI Key： FHFINYRCESYDLI-UHFFFAOYSA-N
• SMILES： O=C(CC1=NC=CC(N1)=O)NC

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide

Comprehensive Overview of 2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide (CAS No. 2168972-61-8): Properties, Applications, and Research Insights

2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide (CAS No. 2168972-61-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a pyrimidine derivative, it features a hydroxyl group at the 4-position and an N-methylacetamide side chain, making it a versatile intermediate for drug discovery. Recent studies highlight its potential in modulating enzyme activity, particularly in kinase inhibition, aligning with the growing demand for targeted therapies in oncology and metabolic disorders.

The compound’s solubility in polar solvents like DMSO and methanol enhances its applicability in high-throughput screening (HTS) assays. Researchers are exploring its role in structure-activity relationship (SAR) studies to optimize bioavailability and binding affinity. With the rise of AI-driven drug design, 2168972-61-8 has been flagged in computational databases for its scaffold diversity, addressing the need for novel small-molecule inhibitors.

In agrochemicals, 2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide is investigated for its herbicidal and fungicidal properties. Its mechanism may involve disrupting pyrimidine biosynthesis in pathogens, a hotspot for sustainable crop protection solutions. This aligns with global trends toward green chemistry and reduced environmental impact, answering frequent search queries like "eco-friendly agrochemical intermediates".

Analytical characterization of CAS 2168972-61-8 via HPLC, NMR, and mass spectrometry confirms high purity (>98%), critical for regulatory compliance. The compound’s stability under ambient conditions simplifies storage, a practical advantage for industrial-scale synthesis. Discussions on platforms like ResearchGate often highlight its scalable synthesis routes, addressing common challenges in process chemistry.

Emerging patents cite 2168972-61-8 as a key intermediate for anticancer and antiviral candidates, reflecting its relevance in personalized medicine. Its low cytotoxicity in preliminary assays further boosts its profile. As the pharmaceutical industry prioritizes fragment-based drug discovery, this compound’s molecular weight (195.2 g/mol) and hydrogen-bonding capacity make it a promising candidate.

Environmental and safety assessments of 2-(4-hydroxypyrimidin-2-yl)-N-methylacetamide indicate compliance with REACH and OECD guidelines, addressing concerns about chemical sustainability. Its biodegradability profile is under study, responding to searches like "non-persistent organic compounds". These features position it favorably in ESG-focused investment frameworks.

In conclusion, CAS 2168972-61-8 exemplifies innovation at the intersection of medicinal chemistry and agrochemical development. Its dual utility and alignment with trending research themes ensure sustained interest, while its synthetic accessibility meets industrial demands. Future studies may explore its crystal engineering potential or co-crystallization techniques to enhance delivery formulations.